Cas no 2744-50-5 (Diisobutyl perylene-3,9-dicarboxylate)

• Product Name: Diisobutyl perylene-3,9-dicarboxylate
• CAS No: 2744-50-5
• MF: C₃₀H₂₈O₄
• MW: 452.540928840637
• MDL: MFCD00191681
• CID: 43375
• PubChem ID: 87575296
• Update Time: 2025-04-18

Diisobutyl perylene-3,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diisobutyl perylene-3,9-dicarboxylate
• 3,9-Perylenedicarboxylic acid diisobutyl ester
• C.I. SOLVENT GREEN 5
• Diisobutyl Perylenedicarboxylate
• Diisobutyl Perylenedicarboxylate (mixture of regioisomers)
• bis(2-methylpropyl) perylene-3,9-dicarboxylate
• Diisobutyl 3,9-perylenedicarboxylate
• EINECS 220-379-8
• isobutyl 3,9-perylenedicarboxylate
• Perylen-3,9-dicarbonsaeure-diisobutylester
• perylene-3,9-dicarboxylic acid diisobutyl ester
• Perylenedicarboxylic Acid Diisobutyl Ester (mixture of regioisomer)
• Solvent Green 5
• Perylenedicarboxylic Acid Diisobutyl Ester (mixture of regioisomers)
• 荧光黄8GF

• MDL： MFCD00191681
• Inchi： 1S/C30H28O4/c1-17(2)15-33-29(31)25-13-11-23-20-8-6-10-22-26(30(32)34-16-18(3)4)14-12-24(28(20)22)19-7-5-9-21(25)27(19)23/h5-14,17-18H,15-16H2,1-4H3
• InChI Key： YLNJGHNUXCVDIX-UHFFFAOYSA-N
• SMILES： O(CC(C)C)C(C1=CC=C2C3C=CC=C4C(C(=O)OCC(C)C)=CC=C(C5C=CC=C1C2=5)C=34)=O

Computed Properties

• Exact Mass: 452.19900
• Monoisotopic Mass: 452.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.1
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.217
• Boiling Point: 614.3°C at 760 mmHg
• Flash Point: 311.5 ºC
• Refractive Index: 1.686
• PSA: 52.60000
• LogP: 7.36280
• Solubility: Not available

Diisobutyl perylene-3,9-dicarboxylate Security Information

• Hazard Statement： H302
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters